8-bromo-4H-pyrido[1,2-a]pyrimidin-4-one
Overview
Description
8-bromo-4H-pyrido[1,2-a]pyrimidin-4-one is a heterocyclic compound that has gained significant attention in the field of scientific research. This compound is known for its unique structure and various biological properties.
Scientific Research Applications
Synthesis Techniques
8-bromo-4H-pyrido[1,2-a]pyrimidin-4-one and its derivatives are synthesized through various chemical processes. For instance, halogenated 4H-pyrido[1,2-a]pyrimidin-4-ones can be synthesized by thermal cyclization and decarboxylation of isopropylidene (2-pyridylamino)methylenemalonates (Molnár et al., 2009). Additionally, nitrogen bridgehead compounds such as 9-phenylaminotetrahydro-4H-pyrido[1,2-a]pyrimidin-4-ones can be synthesized from 9-bromo compounds, showing imine–enamine tautomerism (Breining et al., 1985).
Chemical Reactivity and Transformations
The reactivity of the pyrido[1,2-a]pyrimidin-4-one ring system has been thoroughly investigated. Studies have described its ring opening, catalytic hydrogenation, reduction by sodium borohydride, N-alkylation, and bromination. These reactivities are compared with the charge distribution of the molecules calculated by quantum chemical methods (Náray‐Szabó et al., 1974).
Application in Organic Synthesis
The pyrido[1,2-a]pyrimidin-4-one structure is pivotal in organic chemistry, often serving as an intermediate in the synthesis of more complex compounds. For example, a silver-catalyzed synthesis of 2-substituted 4H-pyrido[1,2-a]pyrimidin-4-ones from 2-aminopyridines and alkynoates is an efficient method to create these compounds with a wide range of functional groups (Chen et al., 2017).
Potential Biological Activities
While specific research on the biological activities of this compound is limited, the pyrimidinone structure, in general, is known for its diverse biological activities. For instance, pyrimidines are reported to have antimicrobial and antinociceptive effects, as seen in some derivatives synthesized from guanidinyl derivative of nalidixic acid with different chalcones (Waheed et al., 2008).
properties
IUPAC Name |
8-bromopyrido[1,2-a]pyrimidin-4-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2O/c9-6-2-4-11-7(5-6)10-3-1-8(11)12/h1-5H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVYFPYSSTYXLMX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C2C=C(C=CN2C1=O)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701280228 | |
Record name | 8-Bromo-4H-pyrido[1,2-a]pyrimidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701280228 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1198413-10-3 | |
Record name | 8-Bromo-4H-pyrido[1,2-a]pyrimidin-4-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1198413-10-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 8-Bromo-4H-pyrido[1,2-a]pyrimidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701280228 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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